Cas no 15854-05-4 (ethyl 2-cyano-3-(3,4-dimethoxyphenyl)but-2-enoate)

• Product Name: ethyl 2-cyano-3-(3,4-dimethoxyphenyl)but-2-enoate
• CAS No: 15854-05-4
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• MDL: MFCD01580189
• CID: 1336739
• PubChem ID: 720596
• Update Time: 2025-04-20

ethyl 2-cyano-3-(3,4-dimethoxyphenyl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-cyano-3-(3,4-dimethoxyphenyl)-, ethyl ester
• ethyl 2-cyano-3-(3,4-dimethoxyphenyl)but-2-enoate
• G33780
• Z55928854
• EN300-07993
• ethyl2-cyano-3-(3,4-dimethoxyphenyl)but-2-enoate
• ethyl (2E)-2-cyano-3-(3,4-dimethoxyphenyl)but-2-enoate
• ETHYL 2-CYANO-3-(3,4-DIMETHOXYPHENYL)-2-BUTENOATE
• AKOS001061027
• 15854-05-4
• ethyl (E)-2-cyano-3-(3,4-dimethoxyphenyl)but-2-enoate
• STL356766
• SCHEMBL20358156

• MDL： MFCD01580189
• Inchi： 1S/C15H17NO4/c1-5-20-15(17)12(9-16)10(2)11-6-7-13(18-3)14(8-11)19-4/h6-8H,5H2,1-4H3/b12-10+
• InChI Key： VRVDGLSITMUIHU-ZRDIBKRKSA-N
• SMILES： O(C)C1=C(C=CC(=C1)/C(=C(\C#N)/C(=O)OCC)/C)OC

Computed Properties

• Exact Mass: 275.11581
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• PSA: 68.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives